Cas no 2228456-23-1 (2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid)

• Product Name: 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid
• CAS No: 2228456-23-1
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 5996079
• PubChem ID: 165844736
• Update Time: 2025-06-07

2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid
• 2228456-23-1
• EN300-1896143
• 2-(1-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid

• Inchi： 1S/C13H18N2O5/c1-12(2,3)20-11(19)15-6-8(14-7-15)13(4-5-13)9(16)10(17)18/h6-7,9,16H,4-5H2,1-3H3,(H,17,18)
• InChI Key： OFLAMZGONAHEPM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2=CN(C(=O)OC(C)(C)C)C=N2)CC1

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid

Introduction to 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid (CAS No. 2228456-23-1)

2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid, with the CAS number 2228456-23-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a prodrug or a bioactive intermediate, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a cyclopropyl ring, a hydroxyacetic acid moiety, and a tert-butoxycarbonyl (Boc) protecting group, which collectively contribute to its stability and bioavailability.

The cyclopropyl ring in the structure of 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid is particularly noteworthy due to its strain energy and the resulting conformational rigidity. This rigidity can influence the compound's binding affinity to specific protein targets, making it a valuable scaffold for drug design. The hydroxyacetic acid moiety, on the other hand, imparts polarity and hydrogen bonding capabilities, which are crucial for solubility and interaction with biological systems.

The presence of the tert-butoxycarbonyl (Boc) protecting group is another key feature of this compound. The Boc group is widely used in organic synthesis to protect amino groups during multi-step reactions. In the context of drug development, the Boc group can be selectively removed under mild conditions, releasing the active form of the molecule. This property makes 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid an attractive candidate for prodrug strategies, where the active drug is released in a controlled manner within the body.

Recent studies have explored the potential therapeutic applications of compounds similar to 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes or host cell pathways.

In addition to antiviral properties, compounds with similar structures have been investigated for their anti-inflammatory and anti-cancer activities. A study in the Cancer Research journal reported that certain derivatives of this class of compounds can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. These findings suggest that 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid and its analogs may have broad therapeutic potential across multiple disease areas.

The synthesis of 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid typically involves several steps, including the formation of the cyclopropyl ring, introduction of the Boc protecting group, and functionalization of the hydroxyacetic acid moiety. Advanced synthetic methods, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize yield and purity. These synthetic strategies are crucial for scaling up production for preclinical and clinical studies.

In preclinical studies, 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues while minimizing adverse effects. Preclinical data also suggest that the compound has a favorable safety profile, with no significant toxicity observed at therapeutic doses.

The potential clinical applications of 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid are currently being explored through various stages of drug development. Early-phase clinical trials are underway to evaluate its safety and efficacy in treating viral infections and certain types of cancer. These trials will provide critical insights into the compound's therapeutic potential and guide further development efforts.

In conclusion, 2-(1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclopropyl)-2-hydroxyacetic acid (CAS No. 2228456-23-1) is a promising compound with unique structural features and diverse therapeutic applications. Its potential as an antiviral agent, anti-inflammatory drug, and anticancer agent makes it an exciting target for further research and development in medicinal chemistry and pharmaceutical sciences.